Cas no 1638765-32-8 (cis-3-aminocyclobutanecarbonitrile hydrochloride)

• Product Name: cis-3-aminocyclobutanecarbonitrile hydrochloride
• CAS No: 1638765-32-8
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD28501419
• CID: 4610275
• PubChem ID: 91663849
• Update Time: 2025-06-26

cis-3-aminocyclobutanecarbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminocyclobutane-1-carbonitrile hydrochloride
• 3-Aminocyclobutanecarbonitrile hydrochloride
• cis-3-aminocyclobutanecarbonitrile hydrochloride
• trans-3-aminocyclobutanecarbonitrile hydrochloride
• 3-Aminocyclobutanecarbonitrile HCl
• 3-AMINOCYCLOBUTANECARBONITRILE HYDROCHLORIDE
• cis-3-Aminocyclobutanecarbonitrile HCl
• 3-Aminocyclobutane-1-carbonitrile HCl
• SB12888
• SB1
• MFCD26959098
• MFCD28501419
• cis-3-aminocyclobutanecarbonitrilehydrochloride
• SCHEMBL25190949
• YKC57204
• SY301437
• 1523572-04-4
• Z1813175336
• SB12890
• CS-0049715
• 3-aminocyclobutane-1-carbonitrile;hydrochloride
• SCHEMBL17374276
• EN300-6739313
• TRANS-3-AMINOCYCLOBUTANECARBONITRILE HCL
• P17914
• Cyclobutanecarbonitrile, 3-amino-, hydrochloride (1:1), cis-
• (1S,3S)-3-AMINOCYCLOBUTANE-1-CARBONITRILE HYDROCHLORIDE
• AKOS025289615
• 1638764-93-8
• BS-43013
• CS-0047793
• 1393180-30-7
• trans-3-aminocyclobutanecarbonitrilehydrochloride
• SCHEMBL17374208
• 3-aminocyclobutanecarbonitrile;hydrochloride
• 1638765-32-8
• MFCD28501421
• SB11119
• AS-33913
• SY321079
• DB-151515
• CS-0102277
• AS-53551
• AKOS030238379
• SY099057
• (1r,3r)-3-aminocyclobutane-1-carbonitrile hydrochloride
• P16656

• MDL： MFCD28501419
• Inchi： 1S/C5H8N2.ClH/c6-3-4-1-5(7)2-4;/h4-5H,1-2,7H2;1H
• InChI Key： LZZBWDSIAXVWHX-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(C#N)C1

Computed Properties

• Exact Mass: 132.0454260g/mol
• Monoisotopic Mass: 132.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Additional information on cis-3-aminocyclobutanecarbonitrile hydrochloride

Cis-3-aminocyclobutanecarbonitrile Hydrochloride: A Key Intermediate in Modern Pharmaceutical Synthesis

The compound with the CAS number 1638765-32-8, known as cis-3-aminocyclobutanecarbonitrile hydrochloride, represents a significant advancement in the field of pharmaceutical chemistry. This specialized intermediate has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The unique structural properties of this compound, characterized by its cyclobutane ring substituted with an amine and a nitrile group, make it a valuable building block for the development of novel therapeutic agents.

In recent years, the demand for innovative pharmaceutical intermediates has surged, driven by the need for more effective and targeted treatments. Cis-3-aminocyclobutanecarbonitrile hydrochloride has emerged as a critical component in the synthesis of various drug candidates, particularly those aimed at addressing complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Its ability to serve as a precursor for multiple pharmacophores has positioned it as a cornerstone in medicinal chemistry research.

The structural motif of the cyclobutane ring in cis-3-aminocyclobutanecarbonitrile hydrochloride contributes to its unique reactivity and binding properties. This rigid framework enhances the compound's potential as a scaffold for drug design, allowing for precise modifications that can optimize pharmacokinetic and pharmacodynamic profiles. Researchers have leveraged these characteristics to develop molecules with improved solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The amine and nitrile groups in cis-3-aminocyclobutanecarbonitrile hydrochloride provide multiple sites for functionalization, enabling the creation of inhibitors that can selectively modulate kinase activity. Recent studies have demonstrated its utility in developing small-molecule inhibitors that exhibit potent activity against various kinases involved in cancer progression.

Moreover, the hydrochloride salt form of this compound enhances its stability and solubility, making it more amenable to formulation into pharmaceutical products. This attribute is particularly important for oral and injectable formulations, where bioavailability and shelf life are critical factors. The improved physicochemical properties have facilitated its incorporation into clinical trials, where it has shown promise in preclinical studies.

The synthesis of cis-3-aminocyclobutanecarbonitrile hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cyclization reactions have been optimized to streamline the production process.

In conclusion, cis-3-aminocyclobutanecarbonitrile hydrochloride (CAS no. 1638765-32-8) stands out as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.